Cas no 1523-15-5 (Phenol, 2,4-dinitro-,1-benzoate)

• Product Name: Phenol, 2,4-dinitro-,1-benzoate
• CAS No: 1523-15-5
• MF: C₁₃H₈N₂O₆
• MW: 288.212423324585
• CID: 188507
• PubChem ID: 247658
• Update Time: 2025-04-19

Phenol, 2,4-dinitro-,1-benzoate Chemical and Physical Properties

Names and Identifiers

• Phenol, 2,4-dinitro-,1-benzoate
• (2,4-dinitrophenyl) benzoate
• 2,4-dinitrophenylbenzoate
• AC1L6KQK
• AC1Q619H
• AR-1D3792
• Benzoesaeure-(2,4-dinitro-phenylester)
• Benzoesaeure-< 2,4-dinitro-phenylester>
• Benzoesaeure-2.4-dinitro-phenylester
• benzoic acid-(2,4-dinitro-phenyl ester)
• CTK4C7403
• NCIOpen2_002739
• NSC62648
• O-benzoyl-2,4-dinitrophenol
• NSC-62648
• AKOS002710429
• 2,4-dinitrophenyl benzoate
• DTXSID10289667
• 1523-15-5
• CHEMBL3272646

• Inchi： 1S/C13H8N2O6/c16-13(9-4-2-1-3-5-9)21-12-7-6-10(14(17)18)8-11(12)15(19)20/h1-8H
• InChI Key： HQRCXANPDFUQGC-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=CC=1)=O)C1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 288.03824
• Monoisotopic Mass: 288.03823598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 112.58
• LogP: 3.76860